Cas no 1370452-93-9 (3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid)

• Product Name: 3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid
• CAS No: 1370452-93-9
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• MDL: MFCD10697432
• CID: 4785326
• Update Time: 2025-10-29

3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(2-((tert-Butoxycarbonyl)amino)ethyl)phenyl)boronic acid
• (3-(2-[(TERT-BUTOXYCARBONYL)AMINO]ETHYL)PHENYL)BORONIC ACID
• 3-{2-[(tert-Butoxycarbonyl)amino]ethyl}phenylboronic acid
• AB59601
• [3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]phenyl]boronic acid
• 3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid

• MDL： MFCD10697432
• Inchi： 1S/C13H20BNO4/c1-13(2,3)19-12(16)15-8-7-10-5-4-6-11(9-10)14(17)18/h4-6,9,17-18H,7-8H2,1-3H3,(H,15,16)
• InChI Key： BHXCQHFWXIWLBR-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=C(B(O)O)C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Topological Polar Surface Area: 78.8

Additional information on 3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid

Research Brief on 3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid (CAS: 1370452-93-9)

3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid (CAS: 1370452-93-9) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery, proteomics, and biocatalysis. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amine and phenylboronic acid moiety, serves as a crucial building block in the synthesis of bioactive molecules and as a key reagent in Suzuki-Miyaura cross-coupling reactions. Recent studies have explored its utility in targeted protein degradation, enzyme inhibition, and as a molecular probe for studying protein-protein interactions.

Recent advancements in the application of 3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid have been highlighted in several high-impact publications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a warhead in the design of covalent inhibitors targeting serine proteases, particularly in the context of inflammatory diseases. The boronic acid group's ability to form reversible covalent bonds with active-site serine residues was leveraged to achieve high selectivity and potency, with the Boc group providing stability under physiological conditions.

In the realm of targeted protein degradation, researchers have utilized 3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid as a ligand for the development of proteolysis-targeting chimeras (PROTACs). A 2022 study in ACS Chemical Biology reported its incorporation into bifunctional molecules that recruit E3 ubiquitin ligases to specific protein targets, facilitating their degradation via the ubiquitin-proteasome system. This approach has shown promise in oncology, particularly for targeting undruggable proteins.

The compound's role in biocatalysis has also been explored. A 2023 Nature Communications paper detailed its use as a reversible inhibitor in enzyme engineering studies, enabling the stabilization of transition states during directed evolution experiments. The Boc-protected amine was found to enhance solubility in aqueous buffers, addressing a common limitation of boronic acid-containing compounds.

From a synthetic chemistry perspective, 3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid has been employed in the modular construction of complex molecules. Its stability under various reaction conditions and compatibility with diverse functional groups make it particularly valuable for multi-step syntheses. Recent work published in Organic Letters (2023) showcased its application in the synthesis of novel β-lactam antibiotics, where the boronic acid moiety facilitated key carbon-carbon bond formations.

Looking forward, the unique properties of 3-{2-(tert-Butoxycarbonyl)aminoethyl}phenylboronic acid position it as a valuable tool for addressing current challenges in chemical biology. Ongoing research is exploring its potential in developing next-generation therapeutics, particularly for diseases characterized by protein misfolding and aggregation. Its dual functionality as both a synthetic intermediate and bioactive moiety continues to inspire innovative applications across multiple domains of pharmaceutical research.